Cas no 99-88-7 (4-Isopropylaniline)

4-Isopropylaniline is a substituted aniline derivative characterized by the presence of an isopropyl group at the para position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and dyes. Its isopropyl substituent enhances steric and electronic properties, making it useful for modifying reactivity in coupling and condensation reactions. The compound exhibits moderate solubility in organic solvents and stability under standard conditions, facilitating handling and storage. Its well-defined structure and consistent purity make it suitable for applications requiring precise chemical functionality. Proper handling precautions are advised due to potential toxicity and irritant properties.
4-Isopropylaniline structure
4-Isopropylaniline structure
Product Name:4-Isopropylaniline
CAS No:99-88-7
MF:C9H13N
MW:135.206222295761
MDL:MFCD00007900
CID:35046
PubChem ID:7464
Update Time:2025-06-08

4-Isopropylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropylaniline
    • 4-AMINO-1-ISOPROPYLBENZENE
    • 4-AMINOCUMENE
    • 4-AMINOCUMOL
    • CUMIDENE
    • P-AMINOCUMENE
    • P-CUMIDINE
    • P-ISOPROPYLANILINE
    • Aniline, p-isopropyl-
    • Benzenamine, 4-(1-methylethyl)-
    • beta-(4-Aminophenyl)propane
    • Cumene, p-amino-
    • 4-Cumidine
    • 4-ISO-PROPYLANILINE PESTANAL,
    • 4-Aminocumene~Cumidine
    • cumidin
    • 4-propan-2-ylaniline
    • CUMIDINE
    • 4-(Propan-2-Yl)Aniline
    • PARA-ISOPROPYLANILINE
    • 4-(1-methylethyl)aniline
    • 4-isopropyl-aniline
    • 4-(2-propyl)aniline
    • .beta.-(4-Aminophenyl)propane
    • LRTFPLFDLJYEKT-UHFFFAOYSA-N
    • 4-(methylethyl)phenylamine
    • ss-(4-Aminophenyl)Propane
    • beta-(4-Amin
    • MDL： MFCD00007900
    • Inchi： 1S/C9H13N/c1-7(2)8-3-5-9(10)6-4-8/h3-7H,10H2,1-2H3
    • InChI Key： LRTFPLFDLJYEKT-UHFFFAOYSA-N
    • SMILES： NC1C=CC(=CC=1)C(C)C
    • BRN： 1930544

Computed Properties

  • Exact Mass: 135.10500
  • Monoisotopic Mass: 135.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.989 g/mL at 25 °C(lit.)
  • Melting Point: -63 ºC
  • Boiling Point: 224°C(lit.)
  • Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
  • Refractive Index: n20/D 1.543(lit.)
  • PH: 7 (2.2g/l, H2O, 20℃)
  • Solubility: H2O: insoluble
  • Water Partition Coefficient: Insoluble
  • PSA: 26.02000
  • LogP: 2.97340
  • Solubility: Soluble in alcohol, benzene and other organic solvents, insoluble in water.
  • Merck: 2620
  • Sensitiveness: Light Sensitive
  • FEMA: 2356

4-Isopropylaniline Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1993 / PGIII
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.

4-Isopropylaniline Customs Data

  • HS CODE：2921491000
  • Customs Data：

    China Customs Code:

    2921491000

    Overview:

    2921491000 P-Isopropylaniline.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:4.0%.general tariff:11.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921491000 4-isopropylaniline.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:4.0%.General tariff:11.0%

4-Isopropylaniline Pricemore >>

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4-Isopropylaniline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:99-88-7)4-Isopropylaniline
Order Number:LE3840;LE14849;LE27048328
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:99-88-7)4-Isopropylaniline
LE3840;LE14849;LE27048328
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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